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Compound of Interest

1-Methyl-2-thiophen-2-yl-
Compound Name:
ethylamine

Cat. No.: B1235439

This guide provides an in-depth technical overview of methiopropamine (MPA), a synthetic
stimulant and structural analog of methamphetamine. Designed for researchers, scientists, and
drug development professionals, this document synthesizes key information on its chemical
properties, synthesis, analytical methodologies, pharmacology, and toxicology. The content is
structured to deliver not just data, but also the underlying scientific rationale for experimental
approaches, ensuring a thorough and practical understanding of this compound.

Core Chemical Identity and Properties

Methiopropamine, systematically named N-methyl-1-(thiophen-2-yl)propan-2-amine, is
distinguished from methamphetamine by the substitution of the phenyl ring with a thiophene
ring.[1][2] This structural modification significantly influences its chemical and pharmacological
profile. The compound is most commonly available as a free base or as a hydrochloride salt,
each with distinct properties.

A critical first step in any research involving methiopropamine is the unambiguous confirmation
of its identity. The choice between the free base and the hydrochloride salt will depend on the
intended application; for instance, the hydrochloride salt's solubility in agueous solutions makes
it more suitable for in vitro pharmacological assays.[3]
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» Methiopropamine (Free Methiopropamine
Identifier ]
Base) Hydrochloride

) N,a-dimethyl-2-
) N-methyl-1-(thiophen-2- ) )
Systematic (IUPAC) Name ) thiopheneethanamine,
yl)propan-2-amine ]
monohydrochloride

Common Names/Synonyms MPA, 2-MPA MPA HCI

CAS Number 801156-47-8[1][3] 7464-94-0

Molecular Formula CsH13NS[1] CsH13NS « HCI

Molecular Weight 155.26 g/mol [1] 191.7 g/mol

Appearance [C;;f-white, yellowish powder(4] White crystalline powder[3]

Synthesis Pathway and Rationale

The synthesis of methiopropamine is a multi-step process that requires careful control of
reaction conditions to ensure purity and yield. The commonly cited four-step synthesis begins
with the Grignard reagent of 2-bromothiophene.[4][6] Understanding this pathway is crucial for
researchers aiming to produce or modify the molecule, as each step presents opportunities for
optimization and potential pitfalls in the form of side-reactions and impurities.

The choice of a Grignard reaction in the first step is a classic organometallic approach to form a
new carbon-carbon bond, attaching the thiophene ring to the propane backbone. The
subsequent conversion of the hydroxyl group to a bromide is a necessary activation step,
creating a good leaving group for the final nucleophilic substitution with methylamine to
introduce the defining secondary amine of methiopropamine.

Experimental Protocol: Four-Step Synthesis of Racemic
Methiopropamine

o Step 1: Grignard Reaction. (Thiophen-2-yl)magnesium bromide is reacted with propylene
oxide. This reaction opens the epoxide ring, forming 1-(thiophen-2-yl)-2-hydroxypropane.
The rationale here is the nucleophilic attack of the Grignard reagent on the less sterically
hindered carbon of the epoxide.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.syntheticpages.org/methiopropamine.html
https://www.researchgate.net/publication/258111648_Methiopropamine_An_Analytical_Profile
https://www.syntheticpages.org/methiopropamine.html
https://www.syntheticpages.org/methiopropamine.html
https://en.wikipedia.org/wiki/Methiopropamine
https://www.drugwise.org.uk/mpa/
https://www.researchgate.net/publication/258111648_Methiopropamine_An_Analytical_Profile
https://en.wikipedia.org/wiki/Methiopropamine
https://grokipedia.com/page/Methiopropamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Step 2: Bromination. The resulting alcohol, 1-(thiophen-2-yl)-2-hydroxypropane, is treated
with a brominating agent such as phosphorus tribromide (PBrs). This converts the hydroxyl
group into a bromide, a much better leaving group.

o Step 3: Nucleophilic Substitution. 1-(thiophen-2-yl)-2-bromopropane is then reacted with
methylamine. The nitrogen atom of methylamine acts as a nucleophile, displacing the
bromide to form the final product.

o Step 4: Purification. The crude product is then purified, typically through distillation or
chromatography, to yield racemic methiopropamine.
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Figure 1: Four-step synthesis pathway of racemic methiopropamine.

Analytical Characterization Workflow

The accurate identification and quantification of methiopropamine in various matrices, from
seized materials to biological fluids, is paramount for both forensic and research applications. A
multi-technique approach is often necessary for unambiguous characterization.[3]

Self-Validating Analytical Protocol
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A robust analytical workflow should include a presumptive screening test followed by a
confirmatory technique. This ensures both efficiency and accuracy.

e Sample Preparation:
o Solid Samples: Dissolution in a suitable organic solvent (e.g., methanol).

o Biological Fluids (Blood/Urine): Liquid-liquid extraction (LLE) or solid-phase extraction
(SPE) to isolate the analyte from the complex matrix. The choice of extraction pH is
critical; an alkaline pH will ensure methiopropamine is in its free base form, which is more
soluble in organic solvents.

» Screening (Presumptive ldentification):

o Fourier-Transform Infrared Spectroscopy (FTIR): Provides a molecular fingerprint of the
compound, useful for identifying functional groups.[7]

o Confirmation and Quantification:

o Gas Chromatography-Mass Spectrometry (GC-MS): The gold standard for many forensic
labs. The compound is separated based on its volatility and then fragmented, producing a
characteristic mass spectrum. The base peak is typically observed at m/z 58.[7]

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity
and selectivity, particularly for complex biological samples. It is the method of choice for
quantifying low concentrations of MPA and its metabolites in blood and urine.[8][9]

e Structural Elucidation:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about
the molecular structure, confirming the connectivity of atoms.[3]
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Figure 2: A typical analytical workflow for the identification and quantification of
methiopropamine.

Pharmacology and Mechanism of Action

Methiopropamine exerts its stimulant effects primarily as a norepinephrine-dopamine reuptake
inhibitor (NDRI).[1][4] It binds to the norepinephrine transporter (NET) and the dopamine
transporter (DAT), blocking the reuptake of these neurotransmitters from the synaptic cleft. This
leads to an increased concentration of norepinephrine and dopamine in the synapse,
enhancing neurotransmission.
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In vitro studies have shown that methiopropamine is approximately 1.85 times more selective
for NET over DAT.[1] Its potency is reported to be about one-third that of dextroamphetamine
as a norepinephrine reuptake inhibitor and one-fifth as a dopamine reuptake inhibitor.[1] Its
activity as a serotonin reuptake inhibitor is considered negligible.[1][4] This pharmacological
profile, with a preference for norepinephrine, may explain user reports describing it as a
"functional stimulant” with less euphoria compared to methamphetamine.[5][10]
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Figure 3: Mechanism of action of methiopropamine at the neuronal synapse.

Metabolism and Toxicology

The metabolism of methiopropamine is similar to that of methamphetamine and primarily
occurs in the liver.[4] The main metabolic pathways are N-demethylation, hydroxylation, and
deamination, mediated by cytochrome P450 enzymes, particularly CYP2C19, CYP1A2,
CYP2D6, and CYP3A4.[4][6][11]

Key metabolites include:

e Thiopropamine (nor-methiopropamine): An active metabolite resulting from N-demethylation.

[4]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.syntheticpages.org/methiopropamine.html
https://www.syntheticpages.org/methiopropamine.html
https://www.syntheticpages.org/methiopropamine.html
https://en.wikipedia.org/wiki/Methiopropamine
https://www.drugwise.org.uk/mpa/
https://www.thedrugswheel.com/drugwatch/MPA_Infosheet_DrugWatch1_2.pdf
https://www.benchchem.com/product/b1235439?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Methiopropamine
https://en.wikipedia.org/wiki/Methiopropamine
https://grokipedia.com/page/Methiopropamine
https://ecddrepository.org/sites/default/files/4.8_mpa_critreview.pdf
https://en.wikipedia.org/wiki/Methiopropamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» 4-hydroxymethiopropamine and Thiophene S-oxides: Products of ring and side-chain
hydroxylation.[4]

e 1-(thiophen-2-yl)-2-propan-2-one: An inactive metabolite formed after deamination.[4]

o Thiophene-2-carboxylic acid: The final major, hydrophilic metabolic product that is excreted
in the urine.[4]

Unchanged methiopropamine and its active metabolite thiopropamine are also excreted renally.
[4] The presence of these specific metabolites in urine can serve as biomarkers for
methiopropamine intake in toxicological screenings.[8]

Acute toxicity can manifest as cardiovascular (tachycardia), gastrointestinal, and psychotic
symptoms.[4] Fatalities associated with methiopropamine are rare but have been reported,
often in cases involving polydrug use.[6]
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Figure 4: Simplified metabolic pathway of methiopropamine.

Legal Status

It is imperative for any institution involved in the research or handling of methiopropamine to be
fully aware of its legal status. Methiopropamine is a controlled substance in many jurisdictions.
In the United States, it is classified as a Schedule | controlled substance under the Controlled
Substances Act, meaning it has a high potential for abuse and no currently accepted medical
use in treatment.[6] Its legal status is also restricted in the United Kingdom (Class B), Germany,
China, and other countries.[4][6] Researchers must ensure they possess the appropriate
licenses and adhere to all regulatory requirements for the procurement, handling, and disposal
of this compound.

Conclusion

Methiopropamine remains a compound of significant interest to the scientific and forensic
communities. Its unique thiophene structure confers a pharmacological profile distinct from its
methamphetamine analog, warranting further investigation. This guide has provided a
foundational, technically-grounded overview to support such research. Adherence to rigorous
analytical protocols and a thorough understanding of its chemical and biological properties are
essential for any scientist working with this substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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